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Compound of Interest

Compound Name: Demethyl PL265

Cat. No.: B15573123 Get Quote

Despite a comprehensive search for preclinical data on a compound specifically identified as

"Demethyl PL265," no direct experimental studies, in vitro or in vivo, detailing its

pharmacological or toxicological profile are publicly available at this time. The name "Demethyl
PL265" does not appear in published scientific literature or databases as a compound with

associated preclinical data.

A search for "Demethyl PL265" primarily yields a compound entry in the PubChem database

(CID 58277249) with the molecular formula C27H35N2O9P.[1] However, this entry consists of

computed properties and does not contain any experimental biological data.[1] The lack of

associated literature or patents within this entry suggests that "Demethyl PL265" may be an

internal designation for a compound that has not yet been the subject of published preclinical

research.

Further inquiries into related terms did not provide specific data for a compound named

"Demethyl PL265." Research on other demethylating agents, such as 5-Aza-2′-Deoxycytidine,

explores the broader mechanism of demethylation but does not mention this specific

compound.[2] Similarly, studies on metabolites of other drugs, such as the desglycinyl

metabolite of remacemide (FPL 12495AA) or desglymidodrine, focus on the activity of those

specific molecules and do not have any stated connection to "Demethyl PL265".[3][4]

Given the absence of specific preclinical data for "Demethyl PL265," it is not possible to

construct an in-depth technical guide with quantitative data tables, detailed experimental

protocols, or visualizations of its signaling pathways or experimental workflows as requested.
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For researchers, scientists, and drug development professionals seeking information on this

compound, the following steps are recommended:

Verify the Compound Name and Origin: It is crucial to confirm the exact chemical name, any

alternative names, or the parent compound from which "Demethyl PL265" might be derived.

The designation could be an internal code from a specific research institution or company.

Consult Internal Documentation: If this name originates from within an organization, internal

research reports, and unpublished data would be the primary source of information.

Investigate Parent Compound: If "Demethyl PL265" is a metabolite of another drug, for

instance, "PL265," then preclinical and clinical data for the parent compound might provide

insights into the potential activity and metabolic profile of its demethylated form.

Without further context or alternative identifiers for "Demethyl PL265," a comprehensive

preclinical data summary and analysis cannot be provided. The scientific community awaits the

publication of any research pertaining to this specific molecule to understand its potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15573123?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

